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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of Sulfo-Cyanine5.5 (Sulfo-Cy5.5)
and its derivatives for bioconjugation. Detailed protocols for labeling proteins and antibodies
are provided to guide researchers in utilizing this versatile far-red fluorescent dye for a wide
range of applications in research and drug development.

Introduction to Sulfo-Cyanineb.5

Sulfo-Cyanine5.5 is a water-soluble, far-red fluorescent dye belonging to the cyanine dye
family.[1][2][3] Its key features include high photostability, a high quantum yield, and strong
near-infrared (NIR) fluorescence, making it an excellent choice for various biological
applications.[1][2] The presence of sulfonate groups enhances its water solubility, which is ideal
for labeling biomolecules in aqueous environments without the need for organic solvents that
could denature sensitive proteins.[1][2][4] Sulfo-Cy5.5 and its derivatives are widely used for
labeling proteins, antibodies, peptides, and nucleic acids.[1][2][5] The fluorescence of Sulfo-
Cy5.5 is not sensitive to pH in the range of 3 to 10.[6]

The carboxylic acid form of Sulfo-Cyanine5.5 is a non-activated version of the dye.[3] While it
can be used for calibration or as a non-reactive control, for bioconjugation to primary amines
on proteins, it first needs to be activated, for example, by converting it to an N-
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hydroxysuccinimide (NHS) ester.[3][7] Commercially available Sulfo-Cyanine5.5 NHS ester is a

more direct and commonly used reagent for labeling proteins and antibodies.[6][8][9]

Key Applications

Sulfo-Cyanine5.5 labeled biomolecules are utilized in a variety of applications, including:

Fluorescence Microscopy: High-contrast imaging of cellular and subcellular structures.[1]

o Flow Cytometry: Accurate cell sorting and analysis due to its distinct and bright signal.[1]

« In Vivo Imaging: Ideal for deep-tissue imaging in small animals with minimal background

fluorescence.[1][2]

e Molecular Probes: Used in bioanalytical assays to study molecular interactions.[1]

e Drug Development: In preclinical studies for tracking the biodistribution of antibody-drug

conjugates (ADCs) and other targeted therapies.

Spectral and Physicochemical Properties

Quantitative data for Sulfo-Cyanine5.5 is summarized in the table below. Note that slight

variations in spectral properties may be observed depending on the supplier and the specific

derivative.
Property Value Reference
Excitation Maximum (Aabs) ~673-678 nm [1][2]13]
Emission Maximum (Aem) ~691-706 nm [1112][3]

Molar Extinction Coefficient ()

~211,000 - 250,000 M~tcm~?

[2](3]

Fluorescence Quantum Yield

~0.18-0.21 2][3
®) [2][3]
Stokes Shift ~18-28 nm [11[3]
Water Solubility High [11[2][3]
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Experimental Protocols

The following section provides detailed protocols for the bioconjugation of Sulfo-Cyanine5.5
NHS ester to proteins and antibodies.

Protocol 1: Activation of Sulfo-Cyanine5.5 Carboxylic
Acid (Optional)

For researchers starting with the carboxylic acid form, it must first be activated to an amine-
reactive NHS ester. This is a general procedure and may require optimization.

Materials:

e Sulfo-Cyanine5.5 carboxylic acid

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

N-Hydroxysuccinimide (NHS) or Sulfo-NHS

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction vessel

Procedure:

Dissolve Sulfo-Cyanine5.5 carboxylic acid in anhydrous DMF or DMSO.

Add 1.2 equivalents of NHS or Sulfo-NHS.

Add 1.2 equivalents of DCC or EDC.

Stir the reaction mixture at room temperature for 1-2 hours.

The resulting solution containing the activated Sulfo-Cyanine5.5 NHS ester can be used
directly in the labeling reaction described in Protocol 2.
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Sulfo-Cyanine5.5 Activation
Carboxylic Acid

>

Sulfo-Cyanine5.5
NHS Ester

EDC and NHS
(or Sulfo-NHS)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Protein in Sulfo-Cy5.5 NHS Ester

Amine-Free Buffer in DMSO/DMF

Conjugation

Mix Dye and Protein
(e.g., 10:1 molar ratio)

Incubate 1-2h
at Room Temp.

Purification

Size-Exclusion
Chromatography

i

Collect Labeled
Protein Fraction

Anav,ysis

Spectrophotometry

Calculate DOS
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[ Protein €280 j ( Absorbance at 280 nm (Azso) j [ Dye CFzso0 j Absorbance at 675 nm (Ae7s) j [ Dye €675 J

Calculations
A4 A/

A/
Corrected A2go = Az2s0 - (Ae75 * CF280) Dye Conc. = Ae7s / Dye €675

A4

Protein Conc. = Corrected Azso / Protein €280

Output
Y

¥
DOS = Dye Conc. / Protein Conc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemistry of Sulfo-Cyanine5.5 Carboxylic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b611061#bioconjugation-chemistry-of-
sulfo-cyanine5-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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